Cas no 725257-38-5 (Benzeneacetonitrile,4-ethyl-a-phenyl-)

• Product Name: Benzeneacetonitrile,4-ethyl-a-phenyl-
• CAS No: 725257-38-5
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 558772
• Update Time: 2024-03-05

Benzeneacetonitrile,4-ethyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-ethyl-a-phenyl-
• Acetonitrile,(p-ethylphenyl)phenyl- (5CI)
• Acetonitrile, (p-ethylphenyl)phenyl- (5CI)

• Inchi： 1S/C16H15N/c1-2-13-8-10-15(11-9-13)16(12-17)14-6-4-3-5-7-14/h3-11,16H,2H2,1H3
• InChI Key： FDVIWRDQDKPGNW-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=CC=C(CC)C=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 221.12
• Monoisotopic Mass: 221.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8A^2